Cas no 19643-31-3 (Me ester,bromide-2-(Dimethylsulfonio)acetic acid)

• Product Name: Me ester,bromide-2-(Dimethylsulfonio)acetic acid
• CAS No: 19643-31-3
• MF: C₅H₁₁BrO₂S
• MW: 215.108639955521
• CID: 2019607
• PubChem ID: 22213807
• Update Time: 2025-04-21

Me ester,bromide-2-(Dimethylsulfonio)acetic acid Chemical and Physical Properties

Names and Identifiers

• Me ester,bromide-2-(Dimethylsulfonio)acetic acid
• (2-Methoxy-2-oxoethyl)dimethylsulfoniumbromide
• 19643-31-3
• (2-Methoxy-2-oxoethyl)dimethylsulfonium bromide

• Inchi： 1S/C5H11O2S.BrH/c1-7-5(6)4-8(2)3;/h4H2,1-3H3;1H/q+1;/p-1
• InChI Key： KJAKHRJBGGSFLJ-UHFFFAOYSA-M
• SMILES： [Br-].COC(C[S+](C)C)=O

Computed Properties

• Exact Mass: 213.96631Da
• Monoisotopic Mass: 213.96631Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 80.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters